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Compound of Interest

Compound Name: 1,1,1-Tribromopropane

Cat. No.: B14695829

A Guide for Researchers and Drug Development Professionals

Disclaimer: Information regarding the specific reactivity, handling, and toxicology of 1,1,1-
tribromopropane is not extensively documented in publicly available literature. This guide has
been developed by synthesizing data from its isomers (e.g., 1,2,3-tribromopropane) and
established chemical principles for polyhalogenated alkanes. All procedures should be
conducted with extreme caution, on the smallest possible scale, and within a properly
functioning chemical fume hood by trained personnel. A thorough risk assessment should be
performed before any new procedure is undertaken.

Section 1: Frequently Asked Questions (FAQS) -
Core Properties and Hazards

This section addresses fundamental questions regarding 1,1,1-tribromopropane, focusing on
its chemical identity and inferred hazards based on its structure.

Q1: What is 1,1,1-tribromopropane?

1,1,1-Tribromopropane is a halogenated organic compound. It consists of a three-carbon
propane chain where three bromine atoms are attached to the first carbon atom (C1).[1][2]
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Property Value Source

Molecular Formula CsHsBr3 [1112]

Molecular Weight 280.78 g/mol [1][2]

CAS Number 62127-61-1 [2]
Likely a colorless to pale

Appearance o [3]
yellow liquid

Expected to be insoluble in
Solubilit water; soluble in organic
olubility _
solvents like alcohols and

ethers.[3]

Q2: What are the primary, anticipated hazards of 1,1,1-tribromopropane?

Based on analogous compounds like 1,2,3-triboromopropane, 1,1,1-tribromopropane should
be handled as a hazardous substance.[4][5] Anticipated hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][5]

Irritation: Causes skin and serious eye irritation.[4][5] May cause respiratory irritation.[5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Reactivity: Can decompose when heated to emit toxic fumes of bromide. It is also sensitive
to light and may polymerize.[6]

Q3: Why is it difficult to find specific safety and handling data for this isomer?

The 1,1,1-tribromo isomer is less common in synthesis and research compared to other
isomers like 1,2,3-tribromopropane.[3][7] Consequently, it has not been the subject of extensive
toxicological or reactivity studies. Therefore, safety protocols must be conservatively
extrapolated from data on similar polybrominated alkanes.
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Section 2: Troubleshooting Guide - Storage &
Stability Issues

Proper storage is critical to maintaining the integrity of 1,1,1-tribromopropane and ensuring
experimental reproducibility.

Q1: My bottle of 1,1,1-tribromopropane has turned yellow/brown. What has happened, and
can | still use it?

Causality: A yellow or brown discoloration is a strong indicator of chemical decomposition. This
is common in brominated alkanes and is typically caused by the liberation of elemental bromine
(Brz2) or hydrogen bromide (HBr) gas.[6] This process can be initiated or accelerated by:

¢ Photodecomposition: Exposure to UV or ambient light.
o Thermal Stress: Storage at elevated temperatures.

» Contaminants: Presence of metallic impurities or acidic residues that can catalyze
degradation.

Troubleshooting Protocol:

e DO NOT USE DIRECTLY. The acidic byproducts (HBr) and reactive bromine can interfere
with most chemical reactions, especially those involving base-sensitive functional groups or
metal catalysts.

o Assess the Severity: A pale yellow tint may be salvageable, while a dark brown or black color
indicates extensive decomposition, and the reagent should be disposed of.

 Purification of Lightly Discolored Reagent: If deemed necessary, you can attempt to purify
the material by passing it through a short plug of basic or neutral activated alumina to
remove acidic impurities.

o Re-storage: After purification, immediately transfer the clear liquid to a clean, dry, amber
glass bottle and purge the headspace with an inert gas (Argon or Nitrogen) before sealing.
Store according to the recommended conditions below.
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Discoloration Troubleshooting Workflow
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Workflow: Handling Discolored 1,1,1-Tribromopropane

Sample is Discolored
(Yellow/Brown)

Assess Severity

Severe

Pale Yellow

Dark Brown / Black

Purify:
Pass through Alumina Plug

[Check for Clarity & CoIoD

Clear & Colorless Still Colored

Use Immediately with Caution Dispose of as
(Small Scale First) Hazardous Halogenated Waste
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Logical Pathway for Safe Disposal

Unused or Quenched
1,1,1-Tribromopropane

:

Dilute with a
Non-Reactive Solvent
(e.g., Toluene)

Slowly Transfer to
Designated Waste Container

Label Container:
'HALOGENATED ORGANIC WASTE!'
+ List Contents

Store Securely in
Satellite Accumulation Area

Contact EHS for
Final Disposal

Disposal Complete

Click to download full resolution via product page

Caption: A sequential guide for the safe and compliant disposal of 1,1,1-tribromopropane.
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e SAFETY DATA SHEET - TCI Chemicals.

o SAFETY DATA SHEET - Sigma-Aldrich.

e Chemical Safety Data Sheet MSDS / SDS - 3-BROMO-1,1,1-TRIFLUOROPROPANE -
ChemicalBook.

e 1,1,1-Tribromopropane | C3H5Br3 | CID 12565107 - PubChem - NIH.

e 2,2,3-Tribromo-1,1,1-trifluoropropane - Synquest Labs.

o SAFETY DATA SHEET - Fisher Scientific.

e 1-Bromopropane - Hazardous Substance Fact Sheet.

e 1,1,1-tribromopropane - the NIST WebBook.

e 1,2,3-Tribromopropane - Wikipedia.

e 1,2,3-Tribromopropane | 96-11-7 - Benchchem.

 List of Incompatible Chemicals — Laboratory Safety - St. Olaf College.

e CAS 96-11-7: 1,2,3-Tribromopropane | CymitQuimica.

e 1,1,2-Tribromopropane | C3H5Br3 | CID 85756 - PubChem - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14695829?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14695829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

